Cas no 2384026-83-7 (1-Fluoro-2-iodo-3-methoxy-5-methylbenzene)

• Product Name: 1-Fluoro-2-iodo-3-methoxy-5-methylbenzene
• CAS No: 2384026-83-7
• MF: C₈H₈FIO
• MW: 266.051398277283
• CID: 6780893
• Update Time: 2026-03-12

1-Fluoro-2-iodo-3-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-iodo-3-methoxy-5-methylbenzene

• Inchi： 1S/C8H8FIO/c1-5-3-6(9)8(10)7(4-5)11-2/h3-4H,1-2H3
• InChI Key： SCVRRDKNMATYLI-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(F)C=1I)C

Additional information on 1-Fluoro-2-iodo-3-methoxy-5-methylbenzene

Professional Introduction to 1-Fluoro-2-iodo-3-methoxy-5-methylbenzene (CAS No. 2384026-83-7)

1-Fluoro-2-iodo-3-methoxy-5-methylbenzene, with the CAS number 2384026-83-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both fluorine and iodine substituents, which are strategically positioned to facilitate further functionalization and derivatization, making it a valuable building block for medicinal chemists.

The presence of a fluoro group at the 1-position and an iodo group at the 2-position of the benzene ring imparts distinct electronic and steric properties to the molecule. These properties are crucial in determining its reactivity and utility in synthetic transformations. The 3-methoxy and 5-methyl substituents further enhance its complexity and potential applications. The methoxy group introduces a polar, electron-donating moiety, while the methyl group provides steric hindrance that can influence reaction outcomes.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their prevalence in pharmaceuticals and agrochemicals. The ability of fluorine to modulate metabolic stability, binding affinity, and pharmacokinetic properties has made it an indispensable element in drug design. Specifically, 1-fluoro-2-iodo-3-methoxy-5-methylbenzene has been explored as a precursor in the synthesis of novel therapeutic agents targeting various diseases. Its unique substitution pattern allows for selective functionalization at multiple sites, enabling the creation of diverse molecular architectures.

One of the most compelling aspects of this compound is its role in cross-coupling reactions, particularly those involving palladium-catalyzed transformations. The iodine atom at the 2-position is an excellent leaving group for Suzuki-Miyaura, Heck, and Sonogashira couplings, while the fluoro group can participate in metal-catalyzed C-F bond activation reactions. These reactions are fundamental in constructing complex organic molecules and have been widely utilized in the development of new drugs.

The pharmaceutical industry has leveraged these properties to develop innovative therapeutic strategies. For instance, researchers have utilized derivatives of 1-fluoro-2-iodo-3-methoxy-5-methylbenzene to synthesize kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluoro group enhances binding affinity to biological targets by improving lipophilicity and metabolic stability, while the iodine substituent allows for further derivatization through cross-coupling reactions.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Fluorinated aromatic compounds are known for their thermal stability and electronic properties, making them suitable for use in organic electronics and liquid crystal displays (LCDs). The structural versatility of 1-fluoro-2-iodo-3-methoxy-5-methylbenzene allows chemists to tailor these properties for specific applications.

The synthesis of 1-fluoro-2-iodo-3-methoxy-5-methylbenzene typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by selective methylation and fluorination. Advanced techniques such as transition metal catalysis have been employed to improve yields and selectivity. These synthetic methodologies highlight the compound's importance as a key intermediate in modern organic synthesis.

The latest research indicates that derivatives of this compound are being explored for their potential antimicrobial properties. Studies have demonstrated that certain fluoroaromatics exhibit broad-spectrum activity against resistant bacterial strains. The structural features of 1-fluoro-2-iodo-3-methoxy-5-methylbenzene, including its halogenated aromatic core, contribute to its efficacy as an antimicrobial agent by interfering with bacterial cell wall synthesis and other critical biological processes.

The development of new synthetic methodologies for fluorinated aromatics remains an active area of investigation. Researchers are continuously seeking more efficient and sustainable routes to produce these valuable compounds. Innovations such as flow chemistry and photoredox catalysis have opened new avenues for synthesizing complex fluorinated molecules like 1-fluoro-2-iodo-3-methoxy-5-methylbenzene.

In conclusion, 1-fluoro-2-iodo-3-methoxy-5-methylbenzene (CAS No. 2384026- 83- 7) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features make it an indispensable tool for chemists seeking to develop novel biologically active molecules. As research continues to uncover new applications for fluorinated aromatics, this compound will undoubtedly remain at the forefront of chemical innovation.